N-(4-methoxyphenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide

• IUPAC Name: N-(4-methoxyphenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide
• InChI: InChI=1S/C20H22N4O3/c1-27-16-12-10-15(11-13-16)21-19(25)9-3-2-6-14-24-20(26)17-7-4-5-8-18(17)22-23-24/h4-5,7-8,10-13H,2-3,6,9,14H2,1H3,(H,21,25)
• InChI Key: BIEJIAMKAANMMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CCCCCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

The compound "N-(4-methoxyphenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide" is a complex organic molecule that appears to be related to various research areas, including molecular structure analysis, synthesis, and bioactivity studies. While the exact compound is not directly mentioned in the provided papers, related compounds and functional groups such as methoxyphenyl, benzotriazin, and hexanamide are discussed, which can provide insights into the properties and potential applications of the compound .

Synthesis Analysis

The synthesis of related compounds involves multi-step organic reactions. For instance, the synthesis of 4-(3-(4-substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides starts from substituted benzaldehydes and involves the use of hydrazinobenzenesulfonamide . Similarly, the preparation of 3-hydroxy-1,2,3-benzotriazin-4-one and its derivatives includes diazotization and reactions with dimethyl sulfate or acetic anhydride . These methods could potentially be adapted for the synthesis of "N-(4-methoxyphenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide" by selecting appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using techniques such as X-ray diffraction and density functional theory (DFT) calculations. For example, a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide was analyzed using X-ray single crystal diffraction, indicating that it crystallizes in a triclinic system . The geometrical parameters obtained from XRD studies were in good agreement with the calculated values from DFT. These techniques could be employed to analyze the molecular structure of "N-(4-methoxyphenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide" to gain insights into its conformation and electronic properties.

Chemical Reactions Analysis

The chemical reactivity of related compounds can be investigated through theoretical calculations, such as molecular electrostatic potential (MEP) surface maps and potential energy surface (PES) scans . These studies help in understanding the sites of reactivity and the stability of the molecules under various conditions. The antioxidant properties of related compounds have also been determined using assays like DPPH free radical scavenging . Such analyses could be applied to "N-(4-methoxyphenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide" to predict its reactivity and potential biological activities.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds, such as solubility, melting point, and stability, can be inferred from their molecular structure and functional groups. The crystal structure of N-(6-methoxybenzothiazol-2-yl)-1-(4-fluorophenyl)-O,O-dipropyl-α-aminophosphonate, for example, is stabilized by strong intermolecular hydrogen bonds . These properties are crucial for the practical application of the compounds in various fields, including pharmaceuticals and materials science. The same approach can be taken to analyze the physical and chemical properties of "N-(4-methoxyphenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide".

Scientific Research Applications

Magnetic Properties and Structural Analysis

1-(2-Methoxyphenyl)-3-phenyl-1,4-dihydro-1,2,4-benzotriazin-4-yl, a compound with a similar benzotriazin structure, has been studied for its unique "structure-to-magnetism" correlation. The compound exhibits magnetic properties that are interpreted using an alternating antiferromagnetic Heisenberg linear chain model. This study highlights the complex interplay between molecular structure and magnetic behavior, which could be relevant for materials science and magnetic materials research (Bazzi et al., 2020).

Therapeutic Potential

Compounds like 5-Aroylindoles with a hydroxamic acid moiety, similar in structural complexity to N-(4-methoxyphenyl)-6-(4-oxo-1,2,3-benzotriazin-3-yl)hexanamide, have shown potent inhibitory selectivity against histone deacetylase 6 (HDAC6). This enzyme inhibition is linked to decreased phosphorylation and aggregation of tau proteins, showing promise in Alzheimer's disease treatment (Lee et al., 2018).

Chemical Synthesis and Bioactivity

Research on new 4-(3-(4-Substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides has explored their synthesis and potential bioactivity, including cytotoxicity and enzyme inhibition. Such studies contribute to the understanding of how structural modifications can influence biological activity, which is crucial for drug development and chemical biology (Gul et al., 2016).

Molecular Interactions and Drug Design

Investigations into the binding interactions of novel compounds with proteins, such as serum albumins, can provide insights into drug delivery mechanisms and the pharmacokinetic properties of potential therapeutic agents. Studies like the one on a novel triazolylcoumarin derivative illustrate how these interactions can be characterized and optimized for medical applications (Paul et al., 2019).